3,4-dimethoxy-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]benzamide
• InChI: InChI=1S/C19H25N5O5S/c1-28-16-5-4-15(14-17(16)29-2)18(25)20-8-13-30(26,27)24-11-9-23(10-12-24)19-21-6-3-7-22-19/h3-7,14H,8-13H2,1-2H3,(H,20,25)
• InChI Key: FCMFBBAUZHSLQB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCCS(=O)(=O)N2CCN(CC2)C3=NC=CC=N3)OC
• Molecular Formula: C19H25N5O5S
• Molecular Weight: 435.5 g/mol

Description

3,4-Dimethoxy-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide is a novel small molecule compound with a wide range of potential applications. It has been studied for its ability to act as a ligand for various proteins and receptors, and has been found to be effective in numerous biochemical and physiological experiments.

Scientific Research Applications

3,4-Dimethoxy-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide has been studied for its ability to act as a ligand for various proteins and receptors. It has been used to study the structure and function of G-protein coupled receptors (GPCRs), and has been found to be effective in numerous biochemical and physiological experiments. It has also been studied for its ability to act as an inhibitor of protein tyrosine phosphatase 1B, as well as its potential as an anti-inflammatory agent.

Mechanism of Action

Target of Action

Similar compounds have been found to target thefibroblast growth factor receptor tyrosine kinases 1, 2, and 3 . These receptors play a crucial role in cell differentiation, growth, and angiogenesis .

Mode of Action

Compounds with similar structures have been optimized to afford potent and selective inhibitors of the fibroblast growth factor receptor tyrosine kinases . They achieve this by rationally designing the substitution pattern of the aryl ring .

Biochemical Pathways

The fibroblast growth factor receptor tyrosine kinases, which similar compounds target, are involved in several signaling pathways that regulate cell growth, differentiation, and angiogenesis .

Pharmacokinetics

The lipophilicity of similar compounds allows them to diffuse easily into cells , which could impact their bioavailability.

Result of Action

Similar compounds have shown significant antitumor activity in bladder cancer xenograft models overexpressing wild-type fgfr3 .

Advantages and Limitations for Lab Experiments

The use of 3,4-dimethoxy-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide in laboratory experiments has a number of advantages and limitations. One advantage is that it is relatively easy to synthesize and use in experiments. It is also relatively non-toxic, making it safe to use in experiments involving animals. On the other hand, it has a relatively short half-life in vivo, meaning that it may not be suitable for long-term experiments.

Future Directions

There are a number of potential future directions for the use of 3,4-dimethoxy-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide. One potential direction is to explore its use as an inhibitor of protein tyrosine phosphatase 1B in the treatment of cancer. Another potential direction is to explore its use as an anti-inflammatory agent in the treatment of inflammatory diseases. Additionally, further research could be done to explore its potential as a ligand for GPCRs in the regulation of cell signaling pathways. Finally, further research could be done to explore its potential as a therapeutic agent for a variety of other diseases and conditions.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide is a multi-step process that involves the condensation of 4-chloro-2-methyl-5-nitropyrimidine with 2-(piperazin-1-yl)ethanesulfonic acid in the presence of a base, followed by the reaction of the resulting product with 3,4-dimethoxybenzaldehyde. This reaction is typically carried out in an inert atmosphere at a temperature of around 140°C. The final product is a white solid that can be used for further experiments.